Cas no 2680766-51-0 (tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate)

• Product Name: tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate
• CAS No: 2680766-51-0
• MF: C₁₁H₁₄ClN₅O₂
• MW: 283.714160442352
• CID: 5633497
• PubChem ID: 165916227
• Update Time: 2025-08-02

tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680766-51-0
• tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate
• EN300-28286767
• tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate

• Inchi： 1S/C11H14ClN5O2/c1-11(2,3)19-10(18)15-7-6-5-13-17(4)8(6)16-9(12)14-7/h5H,1-4H3,(H,14,15,16,18)
• InChI Key： SUYKWWJQBWLJLS-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NN(C)C2=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0836024g/mol
• Monoisotopic Mass: 283.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.9Ų

Additional information on tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate

Comprehensive Overview of tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680766-51-0)

tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680766-51-0) is a high-value heterocyclic compound widely recognized for its applications in pharmaceutical intermediates and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles that have garnered significant attention due to their structural similarity to purine bases, making them pivotal in kinase inhibitor development and drug discovery.

The molecular structure of tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate features a chloro-substituted pyrazolo[3,4-d]pyrimidine core, which enhances its reactivity and binding affinity in medicinal chemistry applications. Researchers frequently utilize this compound as a building block for synthesizing more complex molecules, particularly those targeting cancer therapeutics and inflammatory diseases. Its tert-butyl carbamate group further improves solubility and stability, critical for high-throughput screening and in vitro studies.

In recent years, the demand for pyrazolo[3,4-d]pyrimidine derivatives has surged, driven by their role in designing small-molecule inhibitors for protein kinases. This aligns with the growing interest in personalized medicine and targeted therapies, where compounds like CAS 2680766-51-0 serve as key intermediates. Notably, its 6-chloro-1-methyl substitution pattern is often explored for modulating bioactivity and selectivity in drug candidates.

From a synthetic perspective, tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate is typically prepared via multistep organic synthesis, involving nucleophilic substitution and protection-deprotection strategies. Its purity and yield are critical for downstream applications, prompting rigorous analytical validation using HPLC, NMR, and mass spectrometry. These quality control measures ensure reproducibility in preclinical research and lead optimization.

The compound’s relevance extends to academic research, where it is employed to study structure-activity relationships (SAR) and molecular docking simulations. With the rise of AI-driven drug discovery, datasets containing CAS 2680766-51-0 and its analogs are increasingly used to train machine learning models for predicting drug-likeness and ADMET properties.

Environmental and green chemistry considerations are also shaping the synthesis and use of tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste, aligning with global sustainability goals. This dual focus on efficiency and eco-friendliness positions the compound as a model for benign-by-design strategies in industrial chemistry.

In summary, tert-butyl N-{6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680766-51-0) exemplifies the intersection of innovative chemistry and biomedical advancement. Its versatility in drug development, coupled with evolving synthetic methodologies, ensures its continued prominence in both research and industrial applications.